2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one

• IUPAC Name: 2-phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C16H19N3O2/c20-15-10-9-14(16(21)18-11-5-2-6-12-18)17-19(15)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2
• InChI Key: UGVSMWPBTUNLQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=NN(C(=O)CC2)C3=CC=CC=C3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known for its unique structure and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one is not fully understood. However, it is believed that the compound exerts its cytotoxic and anti-inflammatory effects by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to exhibit significant cytotoxic activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, the compound has been shown to exhibit anti-inflammatory effects in various animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one in lab experiments is its unique structure, which makes it a promising candidate for the development of novel drugs. However, one of the main limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions related to the study of 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one. One of the main areas of focus is the development of novel anticancer drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an anti-inflammatory agent. Finally, there is a need for the development of new methods for synthesizing this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one has been accomplished using various methods. One of the most commonly used methods involves the condensation of 2-aminopyridine with benzaldehyde in the presence of piperidine-1-carboxylic acid. The resulting intermediate is then treated with acetic anhydride to obtain the final product. Other methods involve the use of different reactants and catalysts, but the overall process remains similar.

Scientific Research Applications

2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit significant cytotoxic activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, the compound has been studied for its potential as an anti-inflammatory agent and has shown promising results in various animal models.